Cas no 2156277-76-6 (3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine)

• Product Name: 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine
• CAS No: 2156277-76-6
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6172140
• PubChem ID: 165697332
• Update Time: 2025-11-07

3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine
• EN300-1786417
• 2156277-76-6

• Inchi： 1S/C10H13F2N/c1-7-2-3-8(10(12)6-7)9(11)4-5-13/h2-3,6,9H,4-5,13H2,1H3
• InChI Key： PVQSYEYLLHOEKT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1F)CCN

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine

Comprehensive Overview of 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine (CAS No. 2156277-76-6)

The compound 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine (CAS No. 2156277-76-6) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including dual fluoro substitutions and a propan-1-amine backbone, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for fluorinated compounds like 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and personalized therapeutics, where fluorination plays a critical role in optimizing drug performance. The compound's CAS No. 2156277-76-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine offers a robust platform for derivatization. Its amine group allows for easy conjugation with carboxylic acids or carbonyl compounds, while the fluoro groups enhance lipophilicity—a key factor in blood-brain barrier (BBB) penetration. These properties are particularly valuable in designing next-generation therapeutics for neurodegenerative diseases, a hot topic in biopharmaceutical research.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing regulatory scrutiny on sustainable synthesis, researchers are exploring eco-friendly routes to produce 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine. Catalytic fluorination methods and solvent-free reactions are among the trending approaches being investigated to reduce the environmental footprint of such fine chemicals.

In the context of AI-driven drug discovery, CAS No. 2156277-76-6 has emerged as a candidate for virtual screening libraries. Machine learning models trained on fluorinated compounds can predict its interactions with biological targets, accelerating hit-to-lead optimization. This synergy between computational chemistry and experimental validation underscores the compound's strategic importance in modern R&D pipelines.

Analytical characterization of 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods ensure purity and structural integrity, critical for reproducibility in preclinical studies. The compound's spectral data is often shared in open-access repositories, facilitating collaboration across the scientific community.

Looking ahead, the scalability of 3-fluoro-3-(2-fluoro-4-methylphenyl)propan-1-amine production remains a focal point. Innovations in continuous flow chemistry and microwave-assisted synthesis could address current challenges in large-scale manufacturing. As the life sciences sector prioritizes cost-effective and time-efficient processes, this compound is poised to play a pivotal role in bridging lab-scale research and industrial applications.